Cas no 1805021-92-4 (Ethyl 6-methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 6-methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1805021-92-4
• MF: C₁₁H₁₁F₃N₂O₅
• MW: 308.210653543472
• CID: 4842949
• Update Time: 2025-05-21

Ethyl 6-methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H11F3N2O5/c1-3-20-9(17)5-7-10(16(18)19)8(4-6(2)15-7)21-11(12,13)14/h4H,3,5H2,1-2H3
• InChI Key： KADFFJLOANUITN-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C)N=C(CC(=O)OCC)C=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 385
• XLogP3: 2.5
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 6-methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate

Ethyl 6-Methyl-3-Nitro-4-(Trifluoromethoxy)Pyridine-2-Acetate: A Comprehensive Overview

Ethyl 6-methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate, identified by the CAS number 1805021-92-4, is a highly specialized organic compound with significant applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its unique structural features, including a pyridine ring substituted with methyl, nitro, and trifluoromethoxy groups, along with an ethyl acetate moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for research and development purposes.

The synthesis of Ethyl 6-methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate involves a series of carefully designed reactions to achieve the desired substitution pattern on the pyridine ring. Recent advancements in synthetic methodologies have enabled more efficient and selective routes for constructing such complex molecules. For instance, researchers have employed directed metallation techniques to install the trifluoromethoxy group at the para position relative to the nitro group, ensuring high regioselectivity. Similarly, the introduction of the methyl group at the meta position has been optimized through catalytic processes that minimize side reactions and maximize yield.

One of the most notable applications of this compound lies in its potential as a precursor for bioactive molecules. The nitro group is known to exhibit strong electron-withdrawing effects, which can influence the electronic properties of the pyridine ring and enhance its reactivity in subsequent transformations. This makes Ethyl 6-methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate an ideal starting material for synthesizing heterocyclic compounds with diverse biological activities. Recent studies have demonstrated its utility in generating novel pyridine derivatives that exhibit potent anti-inflammatory and anticancer properties.

The trifluoromethoxy group introduces additional complexity to the molecule by contributing both electron-withdrawing and steric effects. This dual functionality allows for fine-tuning of the compound's chemical reactivity and biological interactions. For example, researchers have exploited these properties to develop Ethyl 6-methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate as a building block for designing herbicides with improved selectivity and efficacy. The ethyl acetate moiety further enhances solubility and bioavailability, making it suitable for formulation into agricultural products.

In terms of spectroscopic characterization, this compound has been extensively studied using techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These analyses have provided critical insights into its molecular structure and stability under various conditions. For instance, high-resolution mass spectrometry has confirmed the exact mass of the compound, while NMR studies have revealed detailed information about its proton environments and coupling constants.

Recent research has also focused on understanding the photophysical properties of Ethyl 6-methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate. Studies have shown that its extended conjugation system enables strong absorption in the ultraviolet region, making it a promising candidate for applications in optoelectronic materials. Additionally, computational modeling has been employed to predict its electronic structure and reactivity under different conditions, providing valuable guidance for further experimental work.

In conclusion, Ethyl 6-methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate (CAS No: 1805021-92-4) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique combination of functional groups offers researchers unparalleled opportunities for exploring novel chemical transformations and developing innovative products. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in both academic research and industrial development.